Cas no 898436-99-2 (2-amino-N-(5-chloro-2-methoxyphenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(5-chloro-2-methoxyphenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide
• CAS No: 898436-99-2
• MF: C₂₅H₂₂ClN₃O₃
• MW: 447.913485050201
• CID: 5482615
• Update Time: 2025-06-11

2-amino-N-(5-chloro-2-methoxyphenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(5-chloro-2-methoxyphenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide

• Inchi： 1S/C25H22ClN3O3/c1-14-7-8-16(12-15(14)2)24(30)23-22(27)21(19-6-4-5-11-29(19)23)25(31)28-18-13-17(26)9-10-20(18)32-3/h4-13H,27H2,1-3H3,(H,28,31)
• InChI Key： CDDJDURSRYLMOK-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(Cl)=CC=C2OC)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=C(C)C(C)=C2)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-amino-N-(5-chloro-2-methoxyphenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide

Professional Introduction to Compound with CAS No. 898436-99-2 and Product Name: 2-amino-N-(5-chloro-2-methoxyphenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide

Compound with the CAS number 898436-99-2 and the product name 2-amino-N-(5-chloro-2-methoxyphenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The unique combination of functional groups in its molecular framework, including amino, chloro, methoxy, and dimethylbenzoyl substituents, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The indolizine core of this compound is particularly noteworthy, as indolizine derivatives have been extensively studied for their pharmacological properties. Indolizines are heterocyclic compounds that exhibit a wide range of biological activities, making them valuable candidates for therapeutic development. The presence of the carboxamide group in the molecular structure further enhances its potential as a pharmacophore, contributing to interactions with biological targets such as enzymes and receptors.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse scaffolds in the discovery of novel therapeutic agents. The compound in question, with its intricate architecture, aligns well with this trend. Studies have demonstrated that modifications at key positions within the indolizine ring can significantly influence biological activity. For instance, the introduction of electron-withdrawing groups like chloro and dimethylbenzoyl can modulate the electronic properties of the molecule, thereby affecting its binding affinity to biological targets.

Moreover, the 5-chloro-2-methoxyphenyl moiety adds another layer of complexity to the compound's structure. This aromatic group is known to participate in various non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions. Such interactions are crucial for achieving high affinity and selectivity in drug design. The combination of these functional groups makes this compound a promising candidate for further exploration in drug discovery pipelines.

In the context of contemporary pharmaceutical research, there is a growing emphasis on developing compounds that exhibit multiple mechanisms of action. This approach can enhance therapeutic efficacy while minimizing side effects. The compound under discussion has the potential to fulfill this criterion due to its multifaceted structural features. For example, the presence of both amino and carboxamide functionalities suggests that it could interact with multiple biological targets simultaneously, thereby providing a synergistic therapeutic effect.

Advances in computational chemistry have also played a pivotal role in evaluating the potential of this compound. Molecular modeling studies can predict how it might interact with biological targets at the atomic level. These studies often involve docking simulations, which allow researchers to assess the binding affinity and orientation of the compound within active sites. Preliminary results from such simulations have indicated that this compound may exhibit significant binding potential to certain enzymes and receptors relevant to various diseases.

The synthesis of complex molecules like 2-amino-N-(5-chloro-2-methoxyphenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide is a testament to the progress made in synthetic organic chemistry. Modern synthetic methodologies have enabled chemists to construct intricate molecular frameworks with high precision and yield. Techniques such as multi-step organic synthesis, coupled with advanced purification methods, have made it possible to access compounds that were previously considered too challenging to produce.

The pharmaceutical industry continues to invest heavily in research aimed at discovering novel therapeutic agents. This investment is driven by the need for new treatments for increasingly complex diseases. Compounds like those based on indolizine scaffolds represent a critical resource for drug discovery efforts. Their structural diversity and potential biological activity make them ideal candidates for further exploration.

In conclusion, compound with CAS no. 898436-99-2 and product name 2-amino-N-(5-chloro-2-methoxyphenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide stands out as a promising entity in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable asset in drug discovery efforts. As research continues to uncover new applications for this class of compounds, it is likely that they will play an increasingly important role in the development of novel therapeutics.